Cas no 89442-12-6 (4-Thiazolidinone, 2-(4-chlorophenyl)-3-pyrazinyl-)

• Product Name: 4-Thiazolidinone, 2-(4-chlorophenyl)-3-pyrazinyl-
• CAS No: 89442-12-6
• MF: C₁₃H₁₀ClN₃OS
• MW: 291.756000041962
• MDL: MFCD05669623
• CID: 600617
• Update Time: 2025-10-23

4-Thiazolidinone, 2-(4-chlorophenyl)-3-pyrazinyl- Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolidinone, 2-(4-chlorophenyl)-3-pyrazinyl-
• 2-(4-chlorophenyl)-3-pyrazin-2-yl-1,3-thiazolidin-4-one
• 2-(4-chlorophenyl)-3-(pyrazin-2-yl)-1,3-thiazolidin-4-one
• 4-Thiazolidinone, 2-(4-chlorophenyl)-3-(2-pyrazinyl)-

• MDL： MFCD05669623
• Inchi： 1S/C13H10ClN3OS/c14-10-3-1-9(2-4-10)13-17(12(18)8-19-13)11-7-15-5-6-16-11/h1-7,13H,8H2
• InChI Key： QFIWOZSFRKFEQD-UHFFFAOYSA-N
• SMILES： S1CC(=O)N(C2=NC=CN=C2)C1C1=CC=C(Cl)C=C1

Computed Properties

• Exact Mass: 291.023
• Monoisotopic Mass: 291.023
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.440±0.06 g/cm3(Predicted)
• Boiling Point: 569.1±50.0 °C(Predicted)
• pka: 0.15±0.10(Predicted)

Additional information on 4-Thiazolidinone, 2-(4-chlorophenyl)-3-pyrazinyl-

Recent Advances in the Study of 4-Thiazolidinone, 2-(4-chlorophenyl)-3-pyrazinyl- (CAS: 89442-12-6)

The compound 4-Thiazolidinone, 2-(4-chlorophenyl)-3-pyrazinyl-, with the CAS number 89442-12-6, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its thiazolidinone core and substituted phenyl and pyrazinyl groups, exhibits promising pharmacological properties, particularly in the areas of antimicrobial, anti-inflammatory, and anticancer activities. Recent studies have explored its potential as a lead compound for drug development, leveraging its unique chemical structure and biological activity.

One of the key areas of focus in recent research has been the compound's mechanism of action. Studies have demonstrated that 4-Thiazolidinone, 2-(4-chlorophenyl)-3-pyrazinyl- interacts with specific cellular targets, including enzymes and receptors involved in inflammatory and proliferative pathways. For instance, its inhibitory effects on cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE4) have been documented, suggesting potential applications in treating inflammatory diseases such as arthritis and asthma. Additionally, its ability to modulate reactive oxygen species (ROS) levels has been linked to its anticancer properties, making it a candidate for further investigation in oncology.

Recent synthetic approaches to 4-Thiazolidinone, 2-(4-chlorophenyl)-3-pyrazinyl- have also been refined to improve yield and purity. Novel catalytic methods and green chemistry techniques have been employed to optimize the synthesis, reducing the use of hazardous reagents and minimizing environmental impact. These advancements not only enhance the scalability of production but also align with the growing emphasis on sustainable pharmaceutical manufacturing.

In vitro and in vivo studies have further elucidated the compound's pharmacokinetic and pharmacodynamic profiles. For example, research has shown that 4-Thiazolidinone, 2-(4-chlorophenyl)-3-pyrazinyl- exhibits favorable bioavailability and tissue distribution, with minimal toxicity at therapeutic doses. These findings underscore its potential as a viable drug candidate, though further clinical trials are necessary to validate its efficacy and safety in humans.

Collaborative efforts between academic institutions and pharmaceutical companies have accelerated the exploration of this compound's therapeutic potential. Patent filings and preclinical studies indicate a growing interest in developing derivatives of 4-Thiazolidinone, 2-(4-chlorophenyl)-3-pyrazinyl- to enhance its biological activity and reduce potential side effects. Such derivatives are being designed to target specific disease pathways with greater precision, reflecting the trend toward personalized medicine in the pharmaceutical industry.

In conclusion, 4-Thiazolidinone, 2-(4-chlorophenyl)-3-pyrazinyl- (CAS: 89442-12-6) represents a promising scaffold for drug discovery, with diverse applications in treating inflammatory and neoplastic diseases. Continued research into its mechanisms, synthetic optimization, and clinical potential will be critical to translating these findings into therapeutic innovations. The compound's versatility and efficacy highlight its significance in the evolving landscape of chemical biology and medicinal chemistry.